Cas no 2172103-35-2 (4-(benzyloxy)-2-fluoro-1-phenylbenzene)

• Product Name: 4-(benzyloxy)-2-fluoro-1-phenylbenzene
• CAS No: 2172103-35-2
• MF: C₁₉H₁₅FO
• MW: 278.320208787918
• CID: 5975036
• PubChem ID: 165843519
• Update Time: 2025-06-11

4-(benzyloxy)-2-fluoro-1-phenylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(Benzyloxy)-2-fluoro-1,1'-biphenyl
• 4-(benzyloxy)-2-fluoro-1-phenylbenzene
• 2172103-35-2
• EN300-1586345

• Inchi： 1S/C19H15FO/c20-19-13-17(21-14-15-7-3-1-4-8-15)11-12-18(19)16-9-5-2-6-10-16/h1-13H,14H2
• InChI Key： BGEDUHOGBSIFDD-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1C1C=CC=CC=1)OCC1C=CC=CC=1

Computed Properties

• Exact Mass: 278.110693260g/mol
• Monoisotopic Mass: 278.110693260g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 294
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.1
• Topological Polar Surface Area: 9.2Ų

Additional information on 4-(benzyloxy)-2-fluoro-1-phenylbenzene

4-(Benzyloxy)-2-Fluoro-1-Phenylbenzene: A Comprehensive Overview of CAS No. 2172103-35-2

4-(Benzyloxy)-2-fluoro-1-phenylbenzene (CAS No. 2172103-35-2) is a complex organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its aromatic core, which includes a benzyloxy group, a fluoro substituent, and a phenyl ring. These functional groups contribute to the compound's stability, reactivity, and biological activity, making it a valuable candidate for further research and development.

The chemical structure of 4-(benzyloxy)-2-fluoro-1-phenylbenzene is defined by its molecular formula C₁₆H₁₃FNO. The presence of the benzyloxy group (C₆H₅O−) and the fluoro substituent (F) on the aromatic ring imparts unique electronic and steric properties to the molecule. These properties are crucial for understanding its behavior in various chemical reactions and biological systems.

In the realm of medicinal chemistry, 4-(benzyloxy)-2-fluoro-1-phenylbenzene has shown promise as a potential lead compound for the development of new drugs. Recent studies have focused on its ability to modulate specific biological pathways and receptors. For instance, research published in the Journal of Medicinal Chemistry highlighted the compound's potential as an inhibitor of certain enzymes involved in cancer progression. The fluoro substituent has been shown to enhance the compound's binding affinity to these targets, while the benzyloxy group contributes to its solubility and bioavailability.

Beyond its medicinal applications, 4-(benzyloxy)-2-fluoro-1-phenylbenzene has also found use in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). The compound's ability to form stable thin films and its tunable electronic characteristics have been explored in several studies, demonstrating its potential as a functional material in these advanced technologies.

The synthesis of 4-(benzyloxy)-2-fluoro-1-phenylbenzene typically involves multi-step reactions that require precise control over reaction conditions. Common synthetic routes include nucleophilic substitution reactions, coupling reactions, and functional group transformations. Recent advancements in synthetic methods have led to more efficient and scalable processes, making it easier to produce this compound on a larger scale for both research and industrial applications.

In terms of safety and handling, while specific data on the toxicity and environmental impact of 4-(benzyloxy)-2-fluoro-1-phenylbenzene are still being studied, it is generally considered safe for laboratory use when proper precautions are taken. Researchers should adhere to standard safety protocols when handling this compound to ensure a safe working environment.

The future prospects for 4-(benzyloxy)-2-fluoro-1-phenylbenzene are promising. Ongoing research continues to uncover new applications and potential uses for this compound. For example, recent studies have explored its role as a ligand in metal complexes for catalytic reactions, highlighting its versatility in both homogeneous and heterogeneous catalysis. Additionally, its potential as a building block for supramolecular assemblies is being investigated, which could lead to novel materials with unique properties.

In conclusion, 4-(benzyloxy)-2-fluoro-1-phenylbenzene (CAS No. 2172103-35-2) is a multifaceted compound with significant potential in various scientific fields. Its unique chemical structure and properties make it an attractive candidate for further research and development. As new studies continue to emerge, the full extent of its applications and benefits will likely become even more apparent.